Cas no 142132-73-8 (Phosphine, bis(1,1-dimethylethyl)(3-phosphinopropyl)-)

Phosphine, bis(1,1-dimethylethyl)(3-phosphinopropyl)- structure
142132-73-8 structure
Product Name:Phosphine, bis(1,1-dimethylethyl)(3-phosphinopropyl)-
CAS No:142132-73-8
MF:C11H26P2
MW:220.271665096283
CID:903391
PubChem ID:571983
Update Time:2025-04-19

Phosphine, bis(1,1-dimethylethyl)(3-phosphinopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, bis(1,1-dimethylethyl)(3-phosphinopropyl)-
    • ditert-butyl(3-phosphanylpropyl)phosphane
    • Di(tert-butyl)(3-phosphinopropyl)phosphine #
    • UVVIUMBWEZFNKA-UHFFFAOYSA-N
    • 142132-73-8
    • Inchi: 1S/C11H26P2/c1-10(2,3)13(9-7-8-12)11(4,5)6/h7-9,12H2,1-6H3
    • InChI Key: UVVIUMBWEZFNKA-UHFFFAOYSA-N
    • SMILES: P(CCCP)(C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 220.15118
  • Monoisotopic Mass: 220.15097482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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